1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione

• IUPAC Name: 1-(3-ethoxyphenyl)-3-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C25H29N3O3/c1-2-31-22-12-6-11-21(18-22)28-24(29)19-23(25(28)30)27-16-14-26(15-17-27)13-7-10-20-8-4-3-5-9-20/h3-12,18,23H,2,13-17,19H2,1H3/b10-7+
• InChI Key: QRCDBELHMAGWQB-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C(=O)CC(C2=O)N3CCN(CC3)CC=CC4=CC=CC=C4
• Isomeric SMILES: CCOC1=CC=CC(=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C/C=C/C4=CC=CC=C4
• Molecular Formula: C25H29N3O3
• Molecular Weight: 419.5 g/mol

Description

1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione is a complex organic compound that belongs to the class of piperazine derivatives This compound is characterized by its unique structure, which includes a pyrrolidine-2,5-dione core, a piperazine ring, and various aromatic substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione can be achieved through a multistep process involving several key reactions. One common approach involves the use of a post-Ugi cascade reaction, which is known for its efficiency and versatility in constructing complex heterocyclic compounds . The reaction typically begins with the formation of an intermediate Ugi adduct, followed by cyclization and functionalization steps to yield the desired product. The reaction conditions often involve mild temperatures and the use of common reagents such as alkynes, amides, and bases like NaH .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the principles of multicomponent reactions (MCRs) and cascade reactions can be adapted for large-scale synthesis. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process, making it feasible for industrial applications.

Chemical Reactions Analysis

Types of Reactions

1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; mild to moderate temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; typically carried out in an inert atmosphere.

Substitution: Nitric acid, halogens; often requires acidic or basic conditions depending on the specific substitution reaction.

Major Products Formed

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of the original compound. These derivatives can exhibit different chemical and biological properties, making them valuable for further research and development.

Scientific Research Applications

1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione has a wide range of scientific research applications, including:

Chemistry: The compound serves as a valuable building block for the synthesis of more complex molecules and can be used in various organic synthesis reactions.

Biology: It has shown potential as a bioactive agent with applications in the study of cellular processes and molecular interactions.

Medicine: The compound is being investigated for its potential as an anticancer agent, with studies demonstrating its ability to inhibit the growth of certain cancer cell lines.

Industry: Its unique chemical properties make it suitable for use in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione involves its interaction with specific molecular targets and pathways within cells. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. This can lead to changes in cellular signaling pathways, ultimately affecting cell growth, differentiation, and survival. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that the compound may interact with key proteins involved in cancer cell proliferation and apoptosis .

Comparison with Similar Compounds

Similar Compounds

• 1-(4-ethoxyphenyl)-3-[methyl-(phenylmethyl)amino]pyrrolidine-2,5-dione
• 1-(2-Methoxyphenyl)piperazine
• 1-(4-Methoxyphenyl)piperazine

Uniqueness

Compared to similar compounds, 1-(3-ethoxyphenyl)-3-{4-[(2E)-3-phenylprop-2-en-1-yl]piperazin-1-yl}pyrrolidine-2,5-dione stands out due to its unique combination of structural features, including the presence of both a piperazine ring and a pyrrolidine-2,5-dione core. This unique structure contributes to its distinct chemical and biological properties, making it a promising candidate for further research and development in various scientific fields.